Cas no 1538756-80-7 (4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid)

• Product Name: 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid
• CAS No: 1538756-80-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD23785349
• CID: 5244620
• PubChem ID: 79856543
• Update Time: 2026-03-08

4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopentathiazole-2-carboxylic acid, 5,6-dihydro-4,4-dimethyl-
• 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid

• MDL： MFCD23785349
• Inchi： 1S/C9H11NO2S/c1-9(2)4-3-5-6(9)10-7(13-5)8(11)12/h3-4H2,1-2H3,(H,11,12)
• InChI Key： IYIGEKREJSBKLA-UHFFFAOYSA-N
• SMILES： CC1(CCC2SC(C(=O)O)=NC1=2)C

Additional information on 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid

4,4-Dimethyl-4H,5H,6H-Cyclopentad1,3Thiazole-2-Carboxylic Acid: A Comprehensive Overview

The compound 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid, identified by the CAS number 1538756-80-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds and has garnered attention due to its unique structural properties and versatile applications.

Recent studies have highlighted the importance of cyclopentadithiazole derivatives in the development of advanced materials. The presence of the thiazole ring in this compound contributes to its stability and reactivity under various conditions. Researchers have explored its potential in drug design, where its ability to form hydrogen bonds and interact with biological targets makes it a promising candidate for therapeutic agents.

In the context of materials science, 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid has shown remarkable properties in the synthesis of high-performance polymers and composites. Its carboxylic acid group facilitates polymerization reactions and enhances the mechanical properties of resulting materials. This has led to its application in developing lightweight yet durable materials for aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have optimized the synthesis pathway, reducing production costs while maintaining high purity levels. This has made it more accessible for large-scale industrial applications.

Moreover, this compound has found utility in agricultural chemistry as a component in pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth processes makes it an effective agent for controlling weeds and pests without causing significant harm to the environment.

Recent research has also focused on the environmental impact of cyclopentadithiazole derivatives. Studies indicate that proper disposal methods are essential to minimize their ecological footprint. Researchers are exploring biodegradation pathways to enhance their sustainability in industrial applications.

In conclusion, 4,4-dimethyl-4H,5H,6H-cyclopentad1,3thiazole-2-carboxylic acid stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable asset in both academic research and industrial production. As technology continues to evolve, further innovations are expected to unlock even more potential uses for this remarkable molecule.